N-(2-chlorophenyl)-4-(2-methyl-6-(p-tolyloxy)pyrimidin-4-yl)piperazine-1-carboxamide

• IUPAC Name: N-(2-chlorophenyl)-4-[2-methyl-6-(4-methylphenoxy)pyrimidin-4-yl]piperazine-1-carboxamide
• InChI: InChI=1S/C23H24ClN5O2/c1-16-7-9-18(10-8-16)31-22-15-21(25-17(2)26-22)28-11-13-29(14-12-28)23(30)27-20-6-4-3-5-19(20)24/h3-10,15H,11-14H2,1-2H3,(H,27,30)
• InChI Key: WAEVCXJOQFOLNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC2=NC(=NC(=C2)N3CCN(CC3)C(=O)NC4=CC=CC=C4Cl)C
• Molecular Formula: C23H24ClN5O2
• Molecular Weight: 437.9 g/mol

Description

N-(2-chlorophenyl)-4-(2-methyl-6-(p-tolyloxy)pyrimidin-4-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C23H24ClN5O2 and its molecular weight is 437.93. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of novel heterocyclic compounds, including those with pyrimidine and piperazine moieties, is a significant area of research. These compounds are synthesized through various chemical reactions and characterized using techniques like NMR, FTIR, and mass spectrometry. For instance, the synthesis of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives as antimicrobial agents demonstrates the process of creating and identifying new molecules with potential biological activities (Krishnamurthy et al., 2011).

Biological Activities

Compounds containing pyrimidine and piperazine rings are evaluated for their biological activities, including antimicrobial, antitumor, and anti-inflammatory effects. For example, a study on enaminones as building blocks for synthesizing substituted pyrazoles with antitumor and antimicrobial activities highlights the potential of such compounds in developing new therapeutic agents (Riyadh, 2011).

Pharmacological Applications

The pharmacological properties of these compounds are also of interest, particularly in the context of drug development. For instance, the study on the synthesis and pharmacological properties of 4-piperazino-5-methylthiopyrimidines, which exhibited a range of pharmacological activities including antiemetic and analgesic effects, suggests the potential for developing new drugs (Mattioda et al., 1975).

Antipsychotic Agents

Heterocyclic analogues of known antipsychotic agents, incorporating pyrimidine and piperazine structures, have been synthesized and evaluated for their potential as antipsychotic drugs. These studies involve both in vitro binding assays and in vivo behavioral models to assess the efficacy and side-effect profiles of the compounds (Norman et al., 1996).